Tiglic Anhydride
Overview
Description
Tiglic Anhydride, also known as 2-Methyl-2-Butenoic Anhydride, is an organic anhydride with the molecular formula of C10H14O3. It is a volatile, crystalline solid with a distinctive, sweet odor .
Synthesis Analysis
The first coordination compound of copper and tiglic acid named tetrakis(μ-tiglato)bis(tiglic acid)dicopper(II) was synthesized and crystallized from water solution . The synthesis of this compound represents a significant development in the field of organic chemistry.Molecular Structure Analysis
The molecular formula of Tiglic Anhydride is C10H14O3 . Its structure was determined and analyzed based on X-ray diffraction measurement .Chemical Reactions Analysis
The new compound was characterized in terms of infrared absorption, thermal, and magnetic properties . The antiferromagnetic coupling of copper ions was found .Physical And Chemical Properties Analysis
Tiglic Anhydride has a boiling point of 256-258 °C and a density of 1.03 . Its refractive index ranges from 1.4800 to 1.4830 .Scientific Research Applications
Synthesis of Primary Amides and Nitriles
Tiglic Anhydride can be used in the synthesis of primary amides and their conversion into nitriles . This process involves the use of triflic anhydride as a promoter and aqueous NH4OH as a source of nitrogen . Triflic anhydride is also found to be an excellent reagent for conversion of primary amides into nitriles, affording high yields with considerable chemoselectivity and functional group tolerance .
Polymer Synthesis
Tiglic Anhydride plays a significant role in the field of polymer synthesis . Polyfunctional cyclic organic anhydrides, including Tiglic Anhydride, are widely used in different fields, especially in monomer synthesis and therefore polymers applications .
Thermal and Spectroscopic Characterization
Tiglic Anhydride is used in the thermal and spectroscopic characterization of some anhydrides . This is important for verifying residual anhydrides in final products, anhydrides recovering as well as parallel reactions in polymer synthesis using some organocatalysts .
Flavoring Agent and Fragrance Additive
Tiglic Anhydride and its derivatives are important flavoring agents and fragrance additives . They are widely used in the food, cosmetic, and pharmaceutical industries .
Synthesis of Luminescent Materials
Tiglic Anhydride can be used in the synthesis of luminescent materials . UV–vis results exhibited absorption bands for each anhydride, which can be helpful for researches about aggregation-induced emission observed in some luminescent materials .
Biological Applications
A derivative of Tiglic Anhydride has exhibited possible applications in silica modification, in dyes, as a photoinitiator, or in polymer syntheses .
Mechanism of Action
Safety and Hazards
Future Directions
Tiglic Anhydride and its derivatives are important flavoring agents and fragrance additives. They also exhibit potential anti-inflammatory and antiproliferative activity . Therefore, future research could focus on exploring these properties further and developing new applications for Tiglic Anhydride.
properties
IUPAC Name |
[(E)-2-methylbut-2-enoyl] (E)-2-methylbut-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3/c1-5-7(3)9(11)13-10(12)8(4)6-2/h5-6H,1-4H3/b7-5+,8-6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIHLSLRANKCHLV-KQQUZDAGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C)C(=O)OC(=O)C(=CC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C(/C(=O)OC(=O)/C(=C/C)/C)\C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tiglic Anhydride | |
CAS RN |
14316-68-8 |
Source
|
| Record name | Tiglic Anhydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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